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Compound of Interest

Compound Name: Z-L-Gla(OtBu)2-OH

Cat. No.: B554408 Get Quote

Essential Safety and Handling Guide: Z-L-
Gla(OtBu)2-OH
Disclaimer: This document provides essential safety and logistical guidance for Z-L-
Gla(OtBu)2-OH based on its chemical structure and general laboratory safety principles for

protected amino acids. A specific Safety Data Sheet (SDS) from the manufacturer has not been

publicly located. You must consult the SDS provided by your supplier for definitive safety

information before handling this compound.

Z-L-Gla(OtBu)2-OH is a protected amino acid derivative used in peptide synthesis.[1][2][3] Like

many fine organic chemicals, it is likely a powder and should be handled with care to prevent

exposure.[4] The primary hazards are associated with inhalation of dust and direct contact with

skin and eyes.

Personal Protective Equipment (PPE)
Engineering controls, such as a chemical fume hood, should be the primary method of

exposure control. When handling the compound, especially outside of a fume hood or when

there is a risk of dust generation, the following PPE is required.
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Protection Area Required PPE
Standard/Specificati

on
Rationale

Eyes / Face

Safety glasses with

side shields or

chemical splash

goggles.

ANSI Z87.1 / EN 166

Protects eyes from

airborne powder and

potential splashes.[5]

[6][7]

Hands
Disposable nitrile

gloves.

ASTM D6319 / EN

455

Provides a barrier

against skin contact.

[5] Inspect gloves

before use and

change them

immediately if

contaminated.

Body
Flame-retardant

laboratory coat.
NFPA 2112

Protects skin and

personal clothing from

contamination. The

coat should be fully

buttoned.[6]

Respiratory

NIOSH-approved N95

respirator (or

equivalent).

NIOSH 42 CFR 84

Required when

handling the powder

outside of a fume

hood or if dust is

generated, to prevent

inhalation.[5][8]

Operational and Handling Plan
Proper handling procedures are critical to minimize risk. Follow these steps when working with

Z-L-Gla(OtBu)2-OH.

1. Preparation and Engineering Controls:

Always handle the solid compound within a certified chemical fume hood to minimize

inhalation risk.
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Ensure an eyewash station and safety shower are readily accessible.

Keep the container tightly closed when not in use.[9]

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

substances like strong oxidizing agents.[10]

2. Weighing and Handling Protocol:

To prevent static discharge, which can cause powder to become airborne, use an anti-static

weigh boat or ground equipment.

Use spatulas and tools appropriate for handling fine powders to avoid generating dust.

If weighing outside of a fume hood, do so within a balance enclosure.

Avoid all direct contact with the substance.[11]

3. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, before leaving the

laboratory, and before eating, drinking, or smoking.

Remove contaminated clothing (e.g., lab coat, gloves) before exiting the work area.

Contaminated clothing should be washed before reuse.[12]

Disposal Plan
Chemical waste must be managed according to institutional policies and local, state, and

federal regulations.

1. Waste Segregation and Collection:

All solid waste contaminated with Z-L-Gla(OtBu)2-OH (e.g., used gloves, weigh boats,

paper towels) must be collected in a designated, sealed, and clearly labeled hazardous

waste container.
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Do not mix this waste with other waste streams unless approved by your institution's

Environmental Health and Safety (EHS) department.

2. Disposal Procedure:

Never dispose of Z-L-Gla(OtBu)2-OH or its containers in the regular trash or down the sink.

The fully sealed and labeled waste container should be transferred to your institution's

chemical waste storage area.

Contact your EHS department for final pickup and disposal. Waste generators must ensure

complete and accurate classification of hazardous waste.[12]

Visualizations
The following diagrams illustrate the standard operational workflow and the logical relationship

between hazards and protective measures.
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Figure 1. Standard operational workflow for handling Z-L-Gla(OtBu)2-OH.
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Figure 2. Relationship between potential hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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